Cas no 1261441-00-2 (5-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile)

• Product Name: 5-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile
• CAS No: 1261441-00-2
• MF: C₁₄H₈F₄N₂
• MW: 280.220336914063
• CID: 4923933
• Update Time: 2025-10-05

5-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H8F4N2/c15-11-7-12(13(4-5-19)20-8-11)9-2-1-3-10(6-9)14(16,17)18/h1-3,6-8H,4H2
• InChI Key： UUWRJKNJLWDDFD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CC(=CN=C1CC#N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 3.2
• Topological Polar Surface Area: 36.7

Additional information on 5-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile

Comprehensive Overview of 5-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile (CAS No. 1261441-00-2)

5-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile (CAS No. 1261441-00-2) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl and fluoro substituents, has garnered attention due to its unique physicochemical properties and potential bioactivity. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both fluorine and nitrile groups enhances its metabolic stability and binding affinity, making it a valuable scaffold in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 5-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile has surged, driven by their ability to improve drug efficacy and reduce side effects. A growing trend in the pharmaceutical industry is the incorporation of trifluoromethyl groups into lead compounds to enhance lipophilicity and bioavailability. This aligns with the broader focus on precision medicine and targeted therapies, where researchers seek molecules with optimized pharmacokinetic profiles. The compound's CAS No. 1261441-00-2 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 5-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile is synthesized via multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its pyridine core and acetonitrile moiety offer versatile sites for further functionalization, enabling the creation of diverse analogs. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in drug design. Additionally, the compound's fluorine atoms contribute to its stability under physiological conditions, a feature highly sought after in the development of long-acting therapeutics.

The agrochemical sector also benefits from 5-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile, as fluorinated compounds are known to enhance pesticide efficacy and environmental persistence. With increasing global emphasis on sustainable agriculture, researchers are investigating its potential as a precursor for novel herbicides or fungicides. The trifluoromethyl group in particular is associated with improved pest resistance management, addressing a critical challenge in modern farming. This dual applicability in pharmaceuticals and agrochemicals underscores the compound's interdisciplinary importance.

Analytical characterization of CAS No. 1261441-00-2 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for reproducible research outcomes. The rise of AI-driven drug discovery has further amplified interest in such well-characterized building blocks, as they serve as reliable inputs for machine learning models predicting molecular properties. This intersection of traditional chemistry and computational approaches represents a frontier in material science innovation.

Regulatory and safety profiles of 5-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile adhere to standard laboratory handling protocols. While not classified as hazardous under most jurisdictions, proper ventilation and personal protective equipment (PPE) are recommended during its use. The compound's stability data and storage conditions (typically under inert atmosphere at low temperatures) are frequently queried by industrial users, highlighting the need for accessible technical documentation. Vendors often provide detailed certificates of analysis (CoA) to meet these requirements, ensuring compliance with Good Laboratory Practice (GLP) standards.

Looking ahead, the versatility of 5-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile positions it as a key player in multiple research domains. Its role in green chemistry initiatives—where fluorine incorporation can reduce dosage requirements and environmental impact—is particularly promising. As the scientific community continues to explore structure-property relationships, this compound's unique features will likely inspire new applications in catalysis, materials science, and beyond. The consistent appearance of its CAS No. 1261441-00-2 in patent literature suggests ongoing commercial interest and innovation potential.